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Abstract
Desmethylxanthohumol (DMX), a naturally occurring prenylated chalcone found in hops

(Humulus lupulus L.), is a compound of significant interest in the scientific community. As a

direct biosynthetic precursor to the potent phytoestrogen 8-prenylnaringenin, DMX itself

exhibits a range of biological activities, including antiproliferative, antioxidant, and pro-apoptotic

effects. This technical guide provides a comprehensive overview of the chemical structure and

physicochemical properties of Desmethylxanthohumol. It includes detailed summaries of its

biological activities with available quantitative data, methodologies for key experimental

procedures, and visual representations of its known signaling pathways to support further

research and drug development endeavors.

Chemical Structure and Physicochemical Properties
Desmethylxanthohumol, systematically named (E)-3-(4-hydroxyphenyl)-1-[2,4,6-trihydroxy-3-

(3-methylbut-2-enyl)phenyl]prop-2-en-1-one, is a member of the chalcone class of flavonoids.

Its structure is characterized by two aromatic rings joined by a three-carbon α,β-unsaturated

carbonyl system, with a prenyl group attached to one of the rings.

Table 1: Chemical and Physical Properties of Desmethylxanthohumol
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Property Value Reference(s)

IUPAC Name

(E)-3-(4-hydroxyphenyl)-1-

[2,4,6-trihydroxy-3-(3-

methylbut-2-enyl)phenyl]prop-

2-en-1-one

Synonyms
2',4,4',6'-Tetrahydroxy-3'-(3-

methyl-2-butenyl)chalcone

CAS Number 115063-39-3

Molecular Formula C₂₀H₂₀O₅

Molecular Weight 340.37 g/mol

Appearance Yellow solid

Melting Point 154-155 °C

Solubility

Soluble in DMSO, ethanol,

methanol, chloroform,

dichloromethane, ethyl

acetate, and acetone.[1]

Limited solubility in water.

[1]

Stability

Isomerizes in aqueous media.

Solutions are reported to be

unstable and should be

prepared fresh.

pKa (Predicted) 7.35 ± 0.50

Biological Activities and Mechanisms of Action
Desmethylxanthohumol has demonstrated a variety of biological effects, primarily

investigated in the context of cancer research. Its mechanisms of action often involve the

modulation of key cellular signaling pathways.

Antiproliferative and Pro-apoptotic Activity
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DMX has been shown to inhibit the growth of various cancer cell lines. This activity is often

attributed to its ability to induce apoptosis, or programmed cell death.

Table 2: IC₅₀ Values of Desmethylxanthohumol in Human Cancer Cell Lines

Cell Line Cancer Type IC₅₀ (µM) Reference(s)

PC-3 Prostate Cancer > 50 [2]

DU145 Prostate Cancer > 50 [2]

Note: One study reported DMX as the "least active compound" among related flavonoids in

inhibiting the growth of PC-3 and DU145 prostate cancer cells, with IC₅₀ values greater than 50

µM.[2] Further research across a broader range of cancer cell lines is necessary to fully

characterize its antiproliferative potency.

The pro-apoptotic mechanism of chalcones like DMX is often linked to the intrinsic

mitochondrial pathway. This involves the regulation of pro- and anti-apoptotic proteins, leading

to the release of cytochrome c from the mitochondria and subsequent activation of caspases.

Antioxidant Activity
As a phenolic compound, Desmethylxanthohumol possesses antioxidant properties, enabling

it to scavenge free radicals and potentially mitigate oxidative stress. The antioxidant capacity

can be evaluated using various in vitro assays.

Table 3: Antioxidant Activity of Desmethylxanthohumol

Assay IC₅₀ (µg/mL) Reference(s)

DPPH Radical Scavenging Data not available

ABTS Radical Scavenging Data not available

Ferric Reducing Antioxidant

Power (FRAP)
Data not available
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Note: While the antioxidant activity of DMX is established, specific IC₅₀ values from

standardized assays are not readily available in the reviewed literature.

Modulation of Cellular Signaling Pathways
The biological effects of Desmethylxanthohumol and its close analog, Xanthohumol, are often

mediated through their interaction with critical intracellular signaling pathways that regulate cell

survival, proliferation, and inflammation.

The Nuclear Factor-kappa B (NF-κB) pathway is a key regulator of inflammation, immunity, and

cell survival. Xanthohumol has been shown to inhibit the NF-κB pathway by preventing the

phosphorylation and degradation of its inhibitory subunit, IκBα.[3] This leads to the suppression

of NF-κB's translocation to the nucleus and the subsequent downregulation of its target genes,

which include anti-apoptotic proteins and inflammatory cytokines. It is plausible that DMX

exerts a similar inhibitory effect.
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Inhibition of the NF-κB signaling pathway by Desmethylxanthohumol.
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The Mitogen-Activated Protein Kinase (MAPK) pathway, including the ERK, JNK, and p38

cascades, is crucial for regulating cell proliferation, differentiation, and apoptosis. Studies on

Xanthohumol have shown that it can suppress the activation of the ERK1/2 pathway, leading to

cell cycle arrest and apoptosis.[4]
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Potential inhibition of the MAPK/ERK signaling pathway by Desmethylxanthohumol.

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell

survival and proliferation, and its aberrant activation is common in many cancers. Xanthohumol

has been shown to inhibit this pathway, leading to decreased cell viability and induction of

apoptosis.[5]
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Start: Sample Preparation

Extraction of DMX from matrix
(e.g., methanolic extraction of hop pellets)

Filtration of extract
(e.g., 0.45 µm syringe filter)

Injection of sample
(e.g., 10-20 µL)

HPLC System

Chromatographic Separation
(C18 column)

UV Detection
(e.g., at 370 nm)

Quantification
(based on calibration curve)

End: Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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